Cas no 2648919-80-4 ((2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2648919-80-4
• MF: C₃₂H₃₆N₂O₇
• MW: 560.637449264526
• CID: 6255903
• PubChem ID: 165577120
• Update Time: 2025-07-17

(2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2648919-80-4
• EN300-1537769
• (2S,3R)-3-(benzyloxy)-2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C32H36N2O7/c1-3-39-23(17-29(35)34-30(31(36)37)21(2)40-19-22-11-5-4-6-12-22)18-33-32(38)41-20-28-26-15-9-7-13-24(26)25-14-8-10-16-27(25)28/h4-16,21,23,28,30H,3,17-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,23?,30+/m1/s1
• InChI Key： RIUZLRDDGRBYNP-DWHMJYADSA-N
• SMILES： O(C(NCC(CC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)OCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 560.25225149g/mol
• Monoisotopic Mass: 560.25225149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Analysis of (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2648919-80-4)

The compound (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2648919-80-4) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in developing novel therapeutics, particularly in the fields of cancer research and neurodegenerative diseases.

One of the most searched topics in recent years is the role of Fmoc-protected amino acids in drug discovery. The Fmoc group in (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid provides exceptional stability under basic conditions, making it a preferred choice for peptide coupling reactions. This aligns with the growing demand for high-purity peptides in biopharmaceuticals. Additionally, the compound's chiral centers at the 2S and 3R positions are critical for ensuring stereochemical precision, a hot topic in asymmetric synthesis.

Another area of interest is the compound's potential in targeted drug delivery systems. The benzyloxy moiety can be modified to enhance solubility or bioavailability, addressing common challenges in oral drug formulation. This is particularly relevant given the surge in searches for improved drug delivery technologies. Furthermore, the compound's butanoic acid tail offers opportunities for further functionalization, enabling the creation of hybrid molecules with enhanced therapeutic profiles.

From a synthetic chemistry perspective, CAS No. 2648919-80-4 is often discussed in forums and research papers for its multi-step synthesis and purification challenges. The ethoxy and benzyloxy groups require careful handling to avoid side reactions, a topic frequently searched by organic chemistry enthusiasts. The compound's Fmoc-protected amine also makes it a valuable building block for combinatorial chemistry, a technique gaining traction in high-throughput screening.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for synthesizing (2S,3R)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid. This aligns with the increasing popularity of searches like sustainable peptide synthesis and reducing organic solvent waste. The compound's versatility and high yield potential make it a candidate for green optimization strategies.

Lastly, the compound's relevance in academic research cannot be overstated. Its complex structure serves as an excellent case study for advanced NMR spectroscopy and mass spectrometry, techniques often queried by chemistry students. The growing interest in structural elucidation and chiral analysis further underscores the importance of this molecule in modern chemical education.